ethyl 2-(4-methoxybenzylidene)-7-methyl-5-(3-nitrophenyl)-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2Z)-2-[(4-methoxyphenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C24H21N3O6S/c1-4-33-23(29)20-14(2)25-24-26(21(20)16-6-5-7-17(13-16)27(30)31)22(28)19(34-24)12-15-8-10-18(32-3)11-9-15/h5-13,21H,4H2,1-3H3/b19-12-
• InChI Key: KSQVGUKCLLONJS-UNOMPAQXSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=CC=C(C=C4)OC)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)/C(=C/C4=CC=C(C=C4)OC)/S2)C
• Molecular Formula: C24H21N3O6S
• Molecular Weight: 479.5 g/mol

Description

The compound is a type of thiazolo[3,2-a]pyrimidine. The molecular structure consists of a central pyrimidine ring which is significantly puckered to assume a screw-boat conformation fused to a thiazole ring with benzyl, carboxylate, methyl, phenyl and oxy groups bonded around this fused-ring moiety. The compound exhibits both anticancer and anti-inflammatory activity.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of the compound consists of a central pyrimidine ring which is significantly puckered to assume a screw-boat conformation fused to a thiazole ring. The dihedral angle between the mean planes of the thiazole, benzyl and phenyl groups and the mean plane of the pyrimidine ring is 6.1 (4)°, 83.8 (7)° and 6.8 (4)°, respectively.

Chemical Reactions Analysis

The compound has been involved in 1,3-dipolar cycloaddition reactions. For instance, the 1,3-dipolar cycloaddition reaction of ethyl (Z)-2- (2-methoxy-2-oxoethylidene)-7-methyl-3-oxo-5-aryl-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate and azomethine ylide which generated in situ by the reaction of isatin and 1,2,3,4-tetrahydroisoquinoline afforded novel 6′′-ethyl 2′-methyl-5′′-.

Mechanism of Action

While the exact mechanism of action for this specific compound is not available in the retrieved papers, it’s worth noting that similar thiazolo[3,2-a]pyrimidine compounds have shown anticancer and anti-inflammatory activity.

Future Directions

Given the compound’s anticancer and anti-inflammatory activity, future research could focus on further exploring its potential therapeutic applications, optimizing its synthesis, and conducting detailed safety and hazard assessments.